Cas no 80945-66-0 (Benzothiazole,2-hydrazinyl-5-methyl-)

Benzothiazole,2-hydrazinyl-5-methyl- structure
80945-66-0 structure
Product Name:Benzothiazole,2-hydrazinyl-5-methyl-
CAS No:80945-66-0
MF:C8H9N3S
MW:179.242159605026
CID:707924
PubChem ID:10702501
Update Time:2025-04-19

Benzothiazole,2-hydrazinyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-hydrazinyl-5-methyl-
    • 2(3H)-Benzothiazolone,5-methyl-,hydrazone(9CI)
    • 5-methyl-2-hydrazinobenzothiazole
    • 6-Methyl-2-oxo-2H-pyrido<1,2-a>pyrimidin
    • AKOS002391397
    • (5-Methyl-benzothiazol-2-yl)-hydrazine
    • (Z)-2-Hydrazono-5-methyl-2,3-dihydrobenzo[d]thiazole
    • 2(3H)-Benzothiazolone, 5-methyl-, hydrazone
    • BB 0246267
    • AKOS006327317
    • SCHEMBL11198073
    • 80945-66-0
    • SCHEMBL2138878
    • Inchi: 1S/C8H9N3S/c1-5-2-3-7-6(4-5)10-8(11-9)12-7/h2-4H,9H2,1H3,(H,10,11)
    • InChI Key: WPVGYMPMOXIOTQ-UHFFFAOYSA-N
    • SMILES: S1C(NN)=NC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 179.05200
  • Monoisotopic Mass: 179.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • PSA: 82.41000
  • LogP: 2.01250
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